Cas no 465-90-7 (Hellebrigenin)
Hellebrigenin is a natural compound derived from Helleborus niger, known for its potent anti-inflammatory and analgesic properties. It exhibits strong binding affinity to tumor necrosis factor-α (TNF-α) receptors, offering potential therapeutic benefits for inflammatory and autoimmune diseases. Hellebrigenin's unique chemical structure allows for selective modulation of cellular signaling, making it a promising candidate for drug development.
Hellebrigenin structure
Product Name:Hellebrigenin
Hellebrigenin Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S,8R,9S,10S,13R,14S,17R)-3,5,14-trihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Bufotalidin
- EINECS 207-368-3
- Gellebrigenin
- Hellebrigenin
- NSC89594
- A,5
- A)-
- C16969
- DTXSID90963594
- NSC 89594
- 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5,14-TRIHYDROXY-19-OXO-
- 465-90-7
- CHEMBL2068960
- Bufa-20,22-dienolide,3,5,14-trihydroxy-19-oxo-,(3beta,5beta)-
- SCHEMBL13188019
- NSC-89594
- 5-18-05-00180 (Beilstein Handbook Reference)
- BRN 0056259
- 3,5,14-Trihydroxy-19-oxobufa-20,22-dienolide
- AKOS040760445
- CS-0034272
- 19-Oxo-3-beta,5,14-trihydroxy-5-beta-bufa-20,22-dienolide
- NS00043101
- MS-27249
- Bufa-20,22-dienolide, 3,5,14-trihydroxy-19-oxo-, (3beta,5beta)-
- HY-N6576
- 3beta,5beta,14beta-Trihydroxy-19-oxo-bufa-20,22-dienolide 3-O-beta-D-glucopyranoside
- (3beta,5beta)-3,5,14-Trihydroxy-19-oxobufa-20,22-dienolide
- DA-61939
-
- Inchi： 1S/C24H32O6/c1-21-8-5-18-19(6-10-23(28)12-16(26)4-9-22(18,23)14-25)24(21,29)11-7-17(21)15-2-3-20(27)30-13-15/h2-3,13-14,16-19,26,28-29H,4-12H2,1H3/t16-,17+,18-,19+,21+,22-,23-,24-/m0/s1
- InChI Key： TVKPTWJPKVSGJB-XHCIOXAKSA-N
- SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O
- BRN： 0056259
Computed Properties
- Exact Mass: 416.22000
- Monoisotopic Mass: 416.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
- Complexity: 834
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 104
Experimental Properties
- PSA: 107.97000
- LogP: 2.53580
Hellebrigenin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP4193-5mg |
Bufotalidin |
465-90-7 | 98% | 5mg |
$296 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1728-5 mg |
Hellebrigenin |
465-90-7 | 5mg |
￥2814.00 | 2022-04-26 | ||
| MedChemExpress | HY-N6576-1mg |
Hellebrigenin |
465-90-7 | 99.65% | 1mg |
￥1250 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4193-5mg |
Bufotalidin |
465-90-7 | 98% | 5mg |
$296 | 2023-09-19 | |
| S e l l e c k ZHONG GUO | E2067-1mg |
Hellebrigenin |
465-90-7 | 1mg |
￥5487.3 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | E2067-5mg |
Hellebrigenin |
465-90-7 | 5mg |
￥16453.71 | 2022-04-26 | ||
| Biosynth | AAA46590-5 mg |
Bufotalidin |
465-90-7 | 5mg |
$121.30 | 2023-01-05 | ||
| Biosynth | AAA46590-10 mg |
Bufotalidin |
465-90-7 | 10mg |
$194.00 | 2023-01-05 | ||
| Biosynth | AAA46590-25 mg |
Bufotalidin |
465-90-7 | 25mg |
$363.75 | 2023-01-05 | ||
| Biosynth | AAA46590-50 mg |
Bufotalidin |
465-90-7 | 50mg |
$582.00 | 2023-01-05 |
Hellebrigenin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:465-90-7)Hellebrigenin
Order Number:A1029517
Stock Status:in Stock
Quantity:10mg/25mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:38
Price ($):414.0/496.0
Email:sales@amadischem.com
Hellebrigenin Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:465-90-7)Hellebrigenin
Purity:99%/99%
Quantity:10mg/25mg
Price ($):414.0/496.0